![molecular formula C17H13F2N3O3S B2669998 2,5-difluoro-N-(4-(6-methoxypyridazin-3-yl)phenyl)benzenesulfonamide CAS No. 903290-61-9](/img/structure/B2669998.png)
2,5-difluoro-N-(4-(6-methoxypyridazin-3-yl)phenyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2,5-difluoro-N-(4-(6-methoxypyridazin-3-yl)phenyl)benzenesulfonamide” is an organic compound with the molecular formula C17H13F2N3O3S . It has an average mass of 377.365 Da and a monoisotopic mass of 377.064575 Da . This compound is offered by various chemical suppliers for research purposes.
Molecular Structure Analysis
The molecular structure of “2,5-difluoro-N-(4-(6-methoxypyridazin-3-yl)phenyl)benzenesulfonamide” consists of a benzenesulfonamide core with two fluorine atoms at the 2 and 5 positions, a phenyl group at the 4 position, and a 6-methoxypyridazin-3-yl group attached to the phenyl group .Scientific Research Applications
Cognitive Enhancing Properties
- SB-399885 as a Cognitive Enhancer : A study on SB-399885, a close derivative of benzenesulfonamides, highlighted its potential as a cognitive enhancer. This compound shows high affinity for the 5-HT6 receptor and has been demonstrated to improve cognitive functions in aged rats, suggesting its potential utility in treating cognitive deficits associated with conditions like Alzheimer's disease and schizophrenia (Hirst et al., 2006).
Photodynamic Therapy for Cancer
- High Singlet Oxygen Quantum Yield : Research into the benzenesulfonamide derivatives for photodynamic therapy (PDT) applications has been conducted, where these compounds are evaluated for their singlet oxygen quantum yield. A study presented a zinc phthalocyanine substituted with new benzenesulfonamide derivative groups, showing significant potential in Type II PDT for cancer treatment due to its high singlet oxygen quantum yield and good fluorescence properties (Pişkin, Canpolat, & Öztürk, 2020).
Inhibitors for Medical Applications
- PI3K Inhibitors for Pulmonary Diseases : The utilization of PI3K inhibitors, specifically mentioning compounds closely related to the benzenesulfonamide structure, for the treatment of idiopathic pulmonary fibrosis and cough, showcases the therapeutic application of these derivatives in pulmonary diseases (Norman, 2014).
Anticancer Activity
- Antiproliferative Activity Against Tumor Cells : N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives were investigated for their antiproliferative activity against various tumor cell lines. One specific derivative demonstrated significant antiproliferative activity, underscoring the potential of benzenesulfonamide derivatives in developing new anticancer agents (Motavallizadeh et al., 2014).
properties
IUPAC Name |
2,5-difluoro-N-[4-(6-methoxypyridazin-3-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F2N3O3S/c1-25-17-9-8-15(20-21-17)11-2-5-13(6-3-11)22-26(23,24)16-10-12(18)4-7-14(16)19/h2-10,22H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIUJBWIQPIVDOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN=C(C=C1)C2=CC=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F2N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-difluoro-N-(4-(6-methoxypyridazin-3-yl)phenyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.